Cas no 1178549-46-6 (1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine)

• Product Name: 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine
• CAS No: 1178549-46-6
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5042865
• Update Time: 2025-11-05

1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Thiazol-5-ylmethyl)piperidin-4-amine
• 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine

• Inchi： 1S/C9H15N3S/c10-8-1-3-12(4-2-8)6-9-5-11-7-13-9/h5,7-8H,1-4,6,10H2
• InChI Key： PHZSPKKVQGAEKR-UHFFFAOYSA-N
• SMILES： S1C=NC=C1CN1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• XLogP3: 0.4
• Topological Polar Surface Area: 70.4

Additional information on 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine

1-[(1,3-Thiazol-5-yl)methyl]piperidin-4-amine (CAS No. 1178549-46-6): A Comprehensive Overview

1-[(1,3-Thiazol-5-yl)methyl]piperidin-4-amine (CAS No. 1178549-46-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, which combines a thiazole ring with a piperidine backbone, is often explored for its bioactive potential, particularly in drug discovery and development. Its molecular formula is C9H15N3S, and it falls under the category of amine derivatives, making it a versatile intermediate in synthetic chemistry.

The 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine structure features a thiazole ring attached to a piperidine moiety via a methylene bridge. This configuration is particularly interesting because thiazole rings are known for their role in medicinal chemistry, often contributing to the biological activity of pharmaceuticals. The piperidine component, on the other hand, is a common scaffold in many drugs, enhancing the compound's potential for central nervous system (CNS) targeting. Researchers are increasingly investigating this compound for its possible role in neurological disorders, pain management, and even antimicrobial applications.

In recent years, the demand for 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine suppliers has risen, particularly in the pharmaceutical and biotechnology sectors. This surge is driven by the compound's potential as a building block for drug synthesis. Its ability to interact with various biological targets makes it a valuable candidate for high-throughput screening in drug discovery programs. Additionally, the compound's stability and solubility properties have made it a preferred choice for researchers working on novel therapeutic agents.

One of the most frequently asked questions about CAS 1178549-46-6 is its safety profile and handling requirements. While it is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight, are recommended to maintain its stability. Researchers also inquire about its synthetic routes, with many seeking efficient methods to produce high-purity 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine for experimental use.

The 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine market is expected to grow as more studies highlight its potential applications. Recent trends in AI-driven drug discovery have further fueled interest in this compound, as computational models predict its interactions with various biological targets. This aligns with the broader industry shift toward precision medicine and targeted therapies, where compounds like 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine play a pivotal role.

For those looking to purchase 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine, it is essential to source it from reputable suppliers who provide detailed analytical data, including HPLC purity and NMR spectra. This ensures the compound meets the stringent requirements of pharmaceutical research. Additionally, researchers often seek custom synthesis services for derivatives of this compound, further expanding its utility in drug development.

In summary, 1-[(1,3-thiazol-5-yl)methyl]piperidin-4-amine (CAS No. 1178549-46-6) is a promising compound with broad applications in medicinal chemistry. Its unique structure and bioactive potential make it a valuable asset in the quest for new therapeutics. As research continues to uncover its full potential, this compound is poised to become a key player in the future of drug discovery and pharmaceutical innovation.